Cas no 878058-57-2 (2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(morpholin-4-yl)ethan-1-one
• CAS No: 878058-57-2
• MF: C₂₂H₂₉N₃O₅S
• MW: 447.547764539719
• CID: 5510209
• Update Time: 2025-05-20

2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-[3-(2-morpholin-4-yl-2-oxoethyl)sulfonylindol-1-yl]ethanone
• 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(morpholin-4-yl)ethan-1-one

• Inchi： 1S/C22H29N3O5S/c26-21(23-9-5-1-2-6-10-23)16-25-15-20(18-7-3-4-8-19(18)25)31(28,29)17-22(27)24-11-13-30-14-12-24/h3-4,7-8,15H,1-2,5-6,9-14,16-17H2
• InChI Key： GMPYCRVQWLPNAR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CN1C2=C(C=CC=C2)C(S(CC(N2CCOCC2)=O)(=O)=O)=C1

Additional information on 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(morpholin-4-yl)ethan-1-one

Introduction to 2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(morpholin-4-yl)ethan-1-one (CAS No. 878058-57-2)

2-({1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)-1-(morpholin-4-yl)ethan-1-one, identified by its CAS number 878058-57-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic systems and functional groups that contribute to its unique chemical and biological properties. The presence of both azepane and indole moieties, coupled with sulfonyl and morpholine substituents, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural complexity of 2-({"1-" + "2-(azepan-" + "1-" + "-yl)-" + "2-" + "oxoethyl-" + "1H-indol-" + "3-" + "-yl"}sulfonyl)-" + "1-(morpholin-" + "4-" + "-yl)ethan-" + "1-one (CAS No. 878058-57-2) makes it an intriguing subject for synthetic chemists and biologists alike. The azepane ring, a seven-membered saturated heterocycle, is known for its stability and ability to mimic certain biological binding pockets, while the indole moiety is a well-documented pharmacophore found in numerous bioactive natural products and drug candidates. The sulfonyl group introduces a polar, electron-withdrawing region that can enhance binding interactions with biological targets, whereas the morpholine ring adds another layer of structural diversity and potential for metabolic stability.

In recent years, there has been a growing interest in the development of novel scaffolds that combine multiple pharmacophoric elements to achieve enhanced potency and selectivity in therapeutic applications. The compound CAS No. 878058-57-2 exemplifies this trend by integrating several key structural features that are often associated with bioactivity. For instance, the indole ring is a common component in drugs targeting neurological disorders, such as serotonin receptor modulators, while the morpholine group is frequently employed in antihistamines and antipsychotics due to its favorable pharmacokinetic properties. The sulfonyl linkage not only contributes to the overall molecular shape but also serves as a hydrogen bond acceptor, which is critical for optimizing binding affinity to biological macromolecules.

The synthesis of 2-({"1-" + "2-(azepan-" + "1-" + "-yl)-" + "2-" + "oxoethyl-" + "1H-indol-" + "3-" + "-yl"}sulfonyl)-" + "1-(morpholin-" + "4-" + "-yl)ethan-" + "1-one (CAS No. 878058-57-2) represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups, including condensation reactions, cyclization steps, and sulfonation processes, each of which must be meticulously controlled to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis methodologies, have been leveraged to construct the complex framework of this molecule with high precision.

The biological evaluation of CAS No. 878058-57-2 has revealed promising preliminary findings that warrant further investigation. In vitro studies have demonstrated that this compound exhibits moderate activity against certain enzymatic targets, suggesting potential therapeutic applications in areas such as inflammation modulation or central nervous system regulation. The presence of both azepane and indole moieties may contribute to its ability to interact with specific protein binding sites, while the morpholine group could enhance oral bioavailability by improving solubility and reducing metabolic degradation.

One particularly interesting aspect of CAS No. 878058-57-2 is its potential for structural diversification through derivatization strategies. By modifying either the azepane or indole rings, or by introducing additional functional groups at strategic positions within the molecule, chemists can generate libraries of analogs with tailored biological profiles. Such derivatives may exhibit enhanced efficacy or reduced side effects compared to the parent compound, making them valuable candidates for clinical development.

The computational modeling of CAS No. 878058-57-2 has provided valuable insights into its interactions with biological targets at the molecular level. Through techniques such as molecular docking simulations and quantum mechanical calculations, researchers have been able to predict how this compound might bind to specific enzymes or receptors involved in disease pathways. These predictions have guided experimental efforts by highlighting key regions within the molecule that can be optimized for improved binding affinity or selectivity.

The future prospects for CAS No. 878058-57-2 are exciting and multifaceted. Ongoing research aims to elucidate its mechanism of action through both in vitro and in vivo studies, which will provide a deeper understanding of its therapeutic potential. Additionally, efforts are underway to develop scalable synthetic routes that can produce this compound in larger quantities for preclinical testing and commercialization purposes.

In conclusion, CAS No. 878058 - 57 - 22 - ({""1 - ""2 - (""azepan - ""1 - "")"") - ""oxoethyl - """"""""""""""""indol - ""3 - """") sulfonyl) - ""morpholin - ""4"""") ethan - """"""""""""""""one represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable asset in the ongoing quest for innovative medicines that address unmet clinical needs.